Cas no 2158-59-0 ((4R)-4-(1-Methylethyl)-2-cyclohexen-1-one (~80% ee))

• Product Name: (4R)-4-(1-Methylethyl)-2-cyclohexen-1-one (~80% ee)
• CAS No: 2158-59-0
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 1037153
• PubChem ID: 642520
• Update Time: 2025-04-20

(4R)-4-(1-Methylethyl)-2-cyclohexen-1-one (~80% ee) Chemical and Physical Properties

Names and Identifiers

• (R)-4-Isopropylcyclohex-2-enone
• (4R)-4-propan-2-ylcyclohex-2-en-1-one
• (+/-)-4-isopropyl-2-cyclohexenone
• (+/-)-cryptone
• (R)-(-)-Cryptone
• 2-Cyclohexen-1-one, 4-(1-methylethyl)-, (4R)-
• 4-(1-methylethyl)-cyclohex-2-en-1-one
• 4-isopropyl-2-cyclohexen-1-one
• 4-isopropyl-2-cyclohexenone
• 4-Isopropylcyclohex-2-en-1-one
• AC1LD574
• CTK0J7340
• l-Cryptone
• SureCN3986168
• UNII-H55SR1JVXM
• 2-Cyclohexen-1-one, 4-isopropyl-, (R)-(-)-
• SCHEMBL3986168
• (R)-4-isopropylcyclohex-2-en-1-one
• (R)-(-)-4-isopropyl-2-cyclohexen-1-one
• Q27279657
• (4R)-4-(1-Methylethyl)-2-cyclohexen-1-one (~80% ee)
• DTXSID10175935
• 4-Isopropyl-2-cyclohexen-1-one, (R)-(-)-
• H55SR1JVXM
• 2-Cyclohexen-1-one, 4-(1-methylethyl)-, (R)-
• 2158-59-0
• DB-310289

• MDL： MFCD23701491
• Inchi： 1S/C9H14O/c1-7(2)8-3-5-9(10)6-4-8/h3,5,7-8H,4,6H2,1-2H3/t8-/m1/s1
• InChI Key： AANMVENRNJYEMK-MRVPVSSYSA-N
• SMILES： O=C1C=C[C@H](CC1)C(C)C

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.17770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones